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Compound of Interest

Compound Name: Tenoxicam

Cat. No.: B611289

Researchers, scientists, and drug development professionals handling tenoxicam must adhere
to stringent disposal procedures to ensure laboratory safety, environmental protection, and
regulatory compliance. Improper disposal of pharmaceutical waste can lead to environmental
contamination and pose health risks. This guide provides essential, step-by-step instructions
for the safe and legal disposal of tenoxicam waste generated in a laboratory setting.

Tenoxicam is classified for transport as a toxic solid (UN 2811, Hazard Class 6.1), indicating
that it must be managed as hazardous waste.[1][2][3] It is crucial to handle this material with
appropriate personal protective equipment (PPE) and to follow all institutional and regulatory
guidelines for hazardous waste disposal.

Step-by-Step Disposal Protocol

1. Waste ldentification and Segregation:

« |dentify: All materials contaminated with tenoxicam, including pure unused or expired
tenoxicam, solutions, contaminated labware (e.qg., vials, pipettes, gloves), and spill cleanup
materials, must be treated as hazardous waste.

e Segregate: Do not mix tenoxicam waste with non-hazardous laboratory trash or other
incompatible chemical waste streams.[4] Keep it separate to ensure proper handling and
disposal.

2. Packaging and Labeling:
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Container Selection: Use a designated, leak-proof, and sturdy hazardous waste container for
collecting solid tenoxicam waste. The container must be compatible with the chemical.[4][5]
For chemically-contaminated sharps, a designated "chemical sharps container" should be
used.[6]

Labeling: Immediately label the waste container with a "Hazardous Waste" tag. The label
must include:

o The full chemical name: "Tenoxicam".

The words "Hazardous Waste".

[e]

o

Accumulation start date (the date the first piece of waste is placed in the container).[5][7]

o

The specific hazard characteristics (e.g., "Toxic").

[¢]

The responsible researcher's name and laboratory location.[6][7]
. Accumulation and Storage:

Location: Store the sealed hazardous waste container in a designated Satellite Accumulation
Area (SAA) within the laboratory.[5][6] This area must be at or near the point of generation
and under the control of the laboratory personnel.

Container Management: Keep the waste container securely closed at all times, except when
adding waste.[4][5][6]

Secondary Containment: It is best practice to use secondary containment (e.g., a larger,
chemically resistant bin) for liquid waste containers to prevent spills.[4]

. Arranging for Disposal:

Contact EHS: Once the container is full, or before the accumulation time limit set by your
institution is reached, contact your facility's Environmental Health and Safety (EHS)
department to schedule a waste pickup.[5]

Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is
completed as required by your institution and the waste disposal vendor.
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» Final Disposal Method: Tenoxicam waste must be disposed of through a licensed hazardous

waste disposal company.[3] The primary method of disposal is typically high-temperature

incineration in a facility equipped with afterburners and scrubbers to ensure complete

destruction of the active pharmaceutical ingredient.[3] Do not dispose of tenoxicam down

the drain or in regular solid waste.[1][8]

Hazard and Regulatory Data

The following table summarizes key quantitative and regulatory data for tenoxicam,

emphasizing the need for its management as hazardous waste.

Parameter

Value / Classification

Source

UN Number

2811

(11121318l

Proper Shipping Name

Toxic solid, organic, n.o.s.

(Tenoxicam)

[11(2]3][8]

Hazard Class

6.1 (Toxic Substances)

[11(21[3]

Packing Group

[1](21[3]

RCRA Status

Not explicitly P- or U-listed, but
should be managed as a
characteristic hazardous waste

due to toxicity.

Disposal Method

Incineration at an approved
hazardous waste disposal

plant.

[3]

Experimental Protocols Referenced

This guidance is based on standard laboratory chemical waste management protocols and

information derived from Safety Data Sheets (SDSs) for tenoxicam. No experimental protocols

are cited.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making and operational workflow for the proper

disposal of tenoxicam waste in a laboratory setting.

Tenoxicam Waste Disposal Workflow

Waste Generation

(e.g., unused product, contaminated labware)

C enoxicam Waste GenerateD

:

Identify as Hazardous Waste
(Toxic, UN 2811)

:

Segregate from other waste streams

Collection & Accumulation

Place in a compatible,
leak-proof container

Label with 'Hazardous Waste',
contents, date, and Pl info

Store in designated Satellite
Accumulation Area (SAA)

Final Disposal

Container Full or
Time Limit Reached?

Contact Environmental Health

T

& Safety (EHS) for pickup

:

Complete required
waste manifest/paperwork

Disposal via licensed vendor
(Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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